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Compound of Interest

Compound Name: Einecs 275-520-6

Cat. No.: B15179139 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

EINECS 275-520-6, chemically known as Poly(methacrylic acid) or Carbomer, to enhance

emulsion stability.

Frequently Asked Questions (FAQs)
Q1: What is EINECS 275-520-6 and how does it stabilize emulsions?

A1: EINECS 275-520-6 is the European Inventory of Existing Commercial Chemical

Substances number for Poly(methacrylic acid), commonly known in formulations as Carbomer.

Carbomers are high molecular weight polymers of acrylic acid. They stabilize oil-in-water (o/w)

emulsions primarily by increasing the viscosity of the continuous phase (water). This thickened

structure slows down the movement and coalescence of the dispersed oil droplets, thus

preventing phase separation.

Q2: What is the optimal pH for Carbomer-stabilized emulsions?

A2: The optimal pH for Carbomer thickening and emulsion stabilization is typically between 6.0

and 7.5. Below a pH of 4.5-5.0, the Carbomer polymer remains coiled, and its thickening

capacity is low. As the pH is increased by adding a neutralizing agent (e.g., triethanolamine,

sodium hydroxide), the acidic groups on the polymer backbone ionize, causing the polymer to

uncoil and swell, which significantly increases viscosity.
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Q3: Can I add electrolytes or salts to my Carbomer-stabilized emulsion?

A3: Caution should be exercised when adding electrolytes. The presence of ions, especially

from salts, can shield the charges on the Carbomer backbone, causing the polymer to coil and

leading to a significant drop in viscosity and potential emulsion destabilization. If electrolytes

are necessary, it is advisable to use Carbomer grades specifically designed for electrolyte

tolerance.

Q4: Why is my Carbomer dispersion lumpy and difficult to work with?

A4: Lumps or "fish eyes" form when the Carbomer powder is not properly dispersed in the

water before neutralization. The outer layer of the powder particles hydrates and swells rapidly,

preventing water from penetrating the interior. To avoid this, Carbomer should be sifted slowly

into a rapidly stirring vortex of water. Allowing the dispersion to hydrate for a period before

neutralization also helps ensure a smooth, lump-free gel.
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Problem Potential Cause Recommended Solution

Low Viscosity / Emulsion is too

thin

Incomplete Neutralization: The

Carbomer has not been

neutralized to the optimal pH

range (6.0-7.5).

Check the pH of the emulsion

and add a suitable neutralizing

agent (e.g., TEA, NaOH)

dropwise while stirring until the

target pH and desired viscosity

are reached.

Insufficient Carbomer

Concentration: The

concentration of Carbomer is

too low to adequately thicken

the continuous phase.

Incrementally increase the

Carbomer concentration in

your formulation. Typical usage

levels range from 0.1% to

0.5%.

Emulsion Separation /

Cracking

Electrolyte Incompatibility: The

addition of salts or certain

active pharmaceutical

ingredients (APIs) is causing

the Carbomer network to

collapse.

- Reduce the concentration of

the electrolyte if possible.-

Consider using an electrolyte-

tolerant grade of Carbomer.-

Add the electrolyte-containing

phase after the emulsion has

been formed and stabilized.

pH Shift: The pH of the

formulation has shifted out of

the optimal range due to the

addition of other ingredients.

Re-adjust the pH of the final

formulation to be within the

6.0-7.5 range. Ensure all

added components are pH-

compatible.

Grainy Texture or Lumps in

Emulsion

Improper Carbomer

Dispersion: The Carbomer

powder was not fully hydrated

before neutralization, leading

to "fish eyes".

Improve the dispersion

process by slowly sieving

Carbomer into a vortex of

vigorously stirred water. Allow

adequate time for hydration

before neutralization.

Incompatibility with Cationic

Ingredients: Cationic

ingredients can interact with

Avoid using cationic

ingredients with standard

Carbomer grades. If

necessary, use a specialty
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the anionic Carbomer, causing

precipitation.

grade of Carbomer designed

for cationic compatibility.

Quantitative Data
Table 1: Viscosity of Carbomer 940 Dispersions at Different Concentrations and pH

Carbomer 940
Concentration (% w/w)

pH Viscosity (cP)

0.2 5.0 ~1,500

0.2 7.0 ~20,000

0.5 5.0 ~4,000

0.5 7.0 ~50,000

Note: These are typical values and can vary based on the specific neutralizing agent used and

the shear rate during measurement.

Table 2: Effect of NaCl on the Viscosity of a 0.5% Carbomer 940 Gel at pH 7.0

NaCl Concentration (% w/w) Viscosity (cP)

0.0 ~50,000

0.1 ~35,000

0.5 ~10,000

1.0 < 5,000

Experimental Protocols
Protocol 1: Preparation of a Stable Oil-in-Water (o/w) Emulsion using Carbomer

Dispersion of Carbomer: Slowly sift the desired amount of Carbomer (e.g., 0.5% w/w) into

the vortex of the aqueous phase under continuous, high-speed agitation. Mix until all
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particles are dispersed and there are no visible lumps.

Hydration: Allow the Carbomer dispersion to stand for at least 30 minutes to ensure

complete hydration.

Oil Phase Preparation: In a separate vessel, combine all oil-soluble ingredients and heat if

necessary to ensure homogeneity.

Emulsification: Add the oil phase to the aqueous Carbomer dispersion and homogenize at

high speed until the desired droplet size is achieved.

Neutralization: While stirring, slowly add a neutralizing agent (e.g., a 10% solution of

triethanolamine) dropwise to the emulsion. Monitor the pH and continue adding the

neutralizer until the pH reaches approximately 6.5-7.0 and the emulsion has thickened to the

desired consistency.

Final Additions: Add any temperature-sensitive or pH-sensitive ingredients after the emulsion

has cooled and been neutralized.

Final pH Check: Check the final pH and adjust if necessary.

Protocol 2: Accelerated Stability Testing via Centrifugation

Sample Preparation: Prepare a 10-15 mL sample of the final emulsion in a centrifuge tube.

Initial Observation: Record the initial appearance of the emulsion, including its homogeneity

and color.

Centrifugation: Centrifuge the sample at a specified relative centrifugal force (RCF), for

example, 3000 rpm for 30 minutes.

Post-Centrifugation Analysis: After centrifugation, examine the sample for any signs of

instability, such as:

Creaming: The formation of a concentrated layer of oil droplets at the top.

Sedimentation: The settling of any solid particles or a denser phase at the bottom.
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Coalescence/Cracking: The separation of the emulsion into distinct oil and water layers.

Quantification: If phase separation occurs, measure the volume of the separated layer(s) as

an indicator of the degree of instability.

Visualizations
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Emulsion Instability Observed
(e.g., Separation, Low Viscosity)

Is pH between 6.0 and 7.5?

Are electrolytes or salts present?

Yes

Adjust pH with neutralizing agent.

No

Was Carbomer fully dispersed?

No

Use electrolyte-tolerant Carbomer grade or reformulate.

Yes

Improve dispersion technique (sieve slowly, high shear).

No

Emulsion Stabilized

Yes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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